Cas no 1126651-95-3 (Methyl 2,5,5-trimethyl-2-phenylhexanoate)

• Product Name: Methyl 2,5,5-trimethyl-2-phenylhexanoate
• CAS No: 1126651-95-3
• MF: C₁₆H₂₄O₂
• MW: 248.360565185547
• CID: 2131414
• Update Time: 2023-08-04

Methyl 2,5,5-trimethyl-2-phenylhexanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5,5-trimethyl-2-phenylhexanoate

• Inchi： 1S/C16H24O2/c1-15(2,3)11-12-16(4,14(17)18-5)13-9-7-6-8-10-13/h6-10H,11-12H2,1-5H3
• InChI Key： NZMPOUTWGMTBBA-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(C1C=CC=CC=1)CCC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 271
• Topological Polar Surface Area: 26.3